Cas no 1803735-88-7 (3-Fluoro-5-methoxypyridine-4-acetonitrile)

• Product Name: 3-Fluoro-5-methoxypyridine-4-acetonitrile
• CAS No: 1803735-88-7
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 4906207
• Update Time: 2025-11-06

3-Fluoro-5-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxypyridine-4-acetonitrile

• Inchi： 1S/C8H7FN2O/c1-12-8-5-11-4-7(9)6(8)2-3-10/h4-5H,2H2,1H3
• InChI Key： BLGBOPXLLMEWHV-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 0.6
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-5-methoxypyridine-4-acetonitrile

Comprehensive Overview of 3-Fluoro-5-methoxypyridine-4-acetonitrile (CAS No. 1803735-88-7): Properties, Applications, and Industry Insights

3-Fluoro-5-methoxypyridine-4-acetonitrile (CAS No. 1803735-88-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated pyridine derivative, characterized by its methoxy and acetonitrile functional groups, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₈H₇FN₂O, and precise stereochemistry make it valuable for designing bioactive molecules, particularly in drug discovery targeting neurological and metabolic disorders.

The compound’s fluorine substitution enhances its lipophilicity and metabolic stability, addressing key challenges in modern drug development. Researchers frequently explore its potential in kinase inhibitor synthesis, a hot topic in oncology therapeutics. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties, aligning with the industry’s focus on improving drug bioavailability. As demand for heterocyclic compounds surges, 3-Fluoro-5-methoxypyridine-4-acetonitrile stands out for its compatibility with cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig.

In agrochemical applications, this compound contributes to the development of next-generation pesticides with reduced environmental persistence. Its methoxy-pyridine core is instrumental in creating selective herbicides, responding to the global push for sustainable farming solutions. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in both pharmaceuticals and agriculture.

The synthesis of CAS 1803735-88-7 typically involves multi-step protocols, including nucleophilic aromatic substitution (S_NAr) and cyanation reactions. Process optimization studies emphasize greener solvents like 2-MeTHF or cyclopentyl methyl ether (CPME), reflecting the industry’s shift toward green chemistry principles. This aligns with frequent search queries about eco-friendly synthetic routes and cost-effective scaling methods.

Market analysts note growing interest in fluorinated pyridines due to their expanding applications in electronic materials, particularly in OLED manufacturing. The electron-withdrawing nature of the fluoro group in 3-Fluoro-5-methoxypyridine-4-acetonitrile makes it a candidate for designing charge-transport materials, a trending topic in materials science forums.

Storage recommendations for this compound prioritize anhydrous conditions at 2-8°C to maintain stability, with compatibility data suggesting inert atmosphere handling. Safety assessments emphasize standard laboratory precautions, though it doesn’t fall under restricted substance classifications. These details address common search intent regarding chemical storage best practices and handling protocols.

Patent landscape analysis reveals increasing IP activity around pyridine-4-acetonitrile derivatives, particularly in bioconjugation technologies and proteolysis-targeting chimera (PROTAC) development. This positions 1803735-88-7 as a strategic intermediate for innovative therapeutic modalities, a subject dominating recent medicinal chemistry publications.

Quality control specifications for commercial batches typically include stringent limits on heavy metal residues and isomeric impurities, topics frequently queried by quality assurance professionals. Advanced purification methods like preparative SFC (Supercritical Fluid Chromatography) are gaining adoption for this compound class.

Emerging applications in PET radiopharmaceuticals leverage the fluorine-18 isotope variant of this scaffold, connecting to trending research in diagnostic imaging. This addresses growing search volume around molecular imaging probes and theranostic agents in precision medicine.

For researchers sourcing this material, technical bulletins should verify enantiomeric purity when applicable, as chirality often impacts biological activity. This consideration reflects frequent search patterns about chiral intermediates in API synthesis.